2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine

• IUPAC Name: 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine
• InChI: InChI=1S/C10H12N4O3/c1-15-7-2-6(4-13-14-10(11)12)3-8-9(7)17-5-16-8/h2-4H,5H2,1H3,(H4,11,12,14)/b13-4+
• InChI Key: XZTZIEZYKGTICM-YIXHJXPBSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)C=NN=C(N)N
• Isomeric SMILES: COC1=CC(=CC2=C1OCO2)/C=N/N=C(N)N
• Molecular Formula: C10H12N4O3
• Molecular Weight: 236.23 g/mol

Description

2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine, also known as MMBG, is a synthetic compound that has been extensively studied for its potential use in scientific research. MMBG belongs to the family of guanidine compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in a variety of cellular processes including cell growth and differentiation.
Biochemical and Physiological Effects
2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has been shown to have a variety of biochemical and physiological effects. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has been shown to inhibit the growth of cancer cells in vitro and in vivo. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has also been shown to inhibit the replication of the hepatitis C virus in vitro. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has been shown to have anti-inflammatory effects in animal models of inflammation. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine is also stable and can be stored for long periods of time without degradation. However, one of the limitations of using 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine in lab experiments is that it is a relatively new compound and its effects on various biological systems are not fully understood. Additionally, the synthesis of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine is a multi-step process that can be time-consuming and expensive.

Future Directions

There are several future directions for research on 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine. One area of research is the potential use of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of research is the potential use of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine as an anti-cancer agent. Further research is also needed to fully understand the mechanism of action of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine and its effects on various biological systems.

Synthesis Methods

The synthesis of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine involves the reaction of 2-amino-4-methoxybenzoic acid with 1,3-benzodioxole-5-carboxaldehyde in the presence of a catalyst. The resulting product is then reacted with guanidine to form 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine. The synthesis of 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine is a multi-step process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has been used extensively in scientific research due to its potential as a therapeutic agent for a variety of diseases. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 2-[(E)-(7-methoxy-1,3-benzodioxol-5-yl)methylideneamino]guanidine has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.